Cas no 2680753-85-7 (benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate)

• Product Name: benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate
• CAS No: 2680753-85-7
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5622657
• PubChem ID: 165934109
• Update Time: 2025-10-29

benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]carbamate
• EN300-28302701
• 2680753-85-7
• benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate

• Inchi： 1S/C22H21N3O4/c1-28-17-11-9-16(10-12-17)20(26)19-21(23-18-8-5-13-25(18)19)24-22(27)29-14-15-6-3-2-4-7-15/h2-4,6-7,9-12H,5,8,13-14H2,1H3,(H,24,27)
• InChI Key： RHXICSXMUVGLET-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1=C(NC(=O)OCC2C=CC=CC=2)N=C2CCCN21

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.4Ų

Additional information on benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate

Introduction to Benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate (CAS No. 2680753-85-7)

Benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2680753-85-7, belongs to a class of molecules known for their involvement in various biochemical pathways. The presence of multiple functional groups, including a benzyl group, a 4-methoxybenzoyl moiety, and a pyrrolo[1,2-a]imidazole core, makes this molecule a subject of intense research interest.

The pyrrolo[1,2-a]imidazole scaffold is particularly noteworthy as it is commonly found in a variety of bioactive molecules. This heterocyclic structure has been implicated in numerous pharmacological applications, ranging from antiviral to anticancer agents. The incorporation of the 4-methoxybenzoyl group further enhances the molecular complexity, potentially influencing both the solubility and reactivity of the compound. The benzyl carbamate moiety at the N-position adds another layer of functionality, which could be exploited for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyrrolo[1,2-a]imidazole derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. Specifically, compounds containing this core structure have shown promise in inhibiting key enzymes involved in cancer progression and inflammation. The Benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate is no exception and has been investigated for its potential role in modulating these pathways.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. The benzyl group, for instance, can be easily replaced or modified to alter the compound's solubility and metabolic stability. Similarly, the 4-methoxybenzoyl moiety provides a site for further functionalization, enabling researchers to fine-tune its interactions with biological targets. These features make this molecule a valuable tool in drug discovery efforts aimed at developing new treatments for various diseases.

Recent studies have highlighted the importance of pyrrolo[1,2-a]imidazole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The mechanism of action often involves the inhibition of specific enzymes or the modulation of signaling pathways critical for disease progression. The Benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate is believed to follow a similar pattern, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access complex structures like this one with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the intricate framework of the molecule. These synthetic advances have not only facilitated the production of this compound but also provided insights into its structural features and reactivity.

In terms of pharmacological evaluation, the Benzyl N-3-(4-methoxybenzoyl)-5H,6H-pyrrolo1,2-aimidazol-2-ylcarbamate has been subjected to various in vitro assays to assess its biological activity. Initial studies have shown promising results in inhibiting key enzymes associated with cancer cell proliferation. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at tested doses, making it a potentially safe candidate for further development. These findings are encouraging and warrant more comprehensive studies to fully elucidate its therapeutic potential.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Computational methods can help predict how the molecule interacts with biological targets at the atomic level, providing valuable insights into its mechanism of action. Experimental studies will then confirm these predictions and provide additional data on its efficacy and safety profile. By combining these approaches, researchers can accelerate the development process and bring new treatments to patients more quickly.

In conclusion,Benzyl N-3-(4-methoxybenzoyl)-5H-hexahydropyrrolo[1',2':5',6']pyrazino[1',0':0',9']quinazolin]-7-one (CAS No: 2680753-85-7) represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its complex framework offers numerous opportunities for further modification and optimization, making it a promising candidate for future drug development efforts aimed at treating various diseases including cancer and inflammation-related disorders.